Cas no 683275-19-6 (Adenosine, 2-chloro-N-methyl-4'-thio-)
683275-19-6 structure
Product Name:Adenosine, 2-chloro-N-methyl-4'-thio-
CAS No:683275-19-6
MF:C11H14ClN5O3S
MW:331.778559207916
CID:1726743
Update Time:2024-11-27
Adenosine, 2-chloro-N-methyl-4'-thio- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-chloro-N-methyl-4'-thio-
- 2-Chloro-N-methyl-4′-thioadenosine
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- Inchi: 1S/C11H14ClN5O3S/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)/t4-,6-,7-,10-/m1/s1
- InChI Key: ISMPFRHFTFZTRI-KQYNXXCUSA-N
- SMILES: OC[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NC)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 331.05082
Experimental Properties
- Density: 1.96±0.1 g/cm3(Predicted)
- Melting Point: 239-241 °C
- Boiling Point: 571.3±60.0 °C(Predicted)
- PSA: 116.32
- pka: 13.00±0.70(Predicted)
Adenosine, 2-chloro-N-methyl-4'-thio- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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